Cas no 951442-84-5 (2-chloro-N-hydroxybenzimidamide)

• Product Name: 2-chloro-N-hydroxybenzimidamide
• CAS No: 951442-84-5
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• MDL: MFCD00859262
• CID: 4661106
• Update Time: 2025-06-19

2-chloro-N-hydroxybenzimidamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-hydroxybenzimidamide
• 2-Chlorobenzamideoxime
• 2-chloro-n'-hydroxybenzamidine
• 2-chloro-N'-hydroxybenzene-1-carboximidamide
• 2-chloro-N-hydroxybenzenecarboximidamide
• (Z)-2-chloro-N'-hydroxybenzamidine
• 2-chloro-N-hydroxybenzene-carboximidamide
• Z56867911

• MDL： MFCD00859262
• Inchi： 1S/C7H7ClN2O/c8-6-4-2-1-3-5(6)7(9)10-11/h1-4,11H,(H2,9,10)
• InChI Key： QTFXBVGIXZOOAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(=NO)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: White to Yellow Solid

2-chloro-N-hydroxybenzimidamide Security Information

• Signal Word：Danger
• Hazard Statement： H301;H314;H410
• Warning Statement： P273;P280;P301+P310;P305+P351+P338;P310;P501
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-chloro-N-hydroxybenzimidamide

Introduction to 2-chloro-N-hydroxybenzimidamide (CAS No. 951442-84-5)

2-chloro-N-hydroxybenzimidamide, identified by the chemical compound code CAS No. 951442-84-5, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzimidazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and pharmaceutical applications. The structural features of 2-chloro-N-hydroxybenzimidamide, particularly the presence of a chloro substituent and a hydroxyl group on the benzimidazole core, contribute to its unique reactivity and potential utility in drug discovery and medicinal chemistry.

The benzimidazole scaffold is a privileged structure in medicinal chemistry, widely recognized for its role in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory agents. The introduction of functional groups such as chlorine and hydroxyl into the benzimidazole ring can modulate its pharmacokinetic properties, bioavailability, and interaction with biological targets. 2-chloro-N-hydroxybenzimidamide is no exception, as its chemical design suggests potential applications in modulating enzyme activities and receptor interactions relevant to human health.

In recent years, there has been growing interest in benzimidazole derivatives as scaffolds for developing novel therapeutic agents. The chloro group in 2-chloro-N-hydroxybenzimidamide can serve as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties. Additionally, the hydroxyl group provides a site for hydrogen bonding interactions, which can enhance binding affinity to biological targets. These features make 2-chloro-N-hydroxybenzimidamide a valuable intermediate in the synthesis of potential drug candidates.

One of the most compelling aspects of 2-chloro-N-hydroxybenzimidamide is its potential role in addressing unmet medical needs. Current research in medicinal chemistry emphasizes the development of molecules that can interact selectively with disease-causing targets while minimizing side effects. The structural features of 2-chloro-N-hydroxybenzimidamide align well with this goal, as they allow for fine-tuning of molecular properties to optimize pharmacological activity. For instance, studies have shown that benzimidazole derivatives can exhibit inhibitory effects on various kinases and proteases involved in cancer progression.

The synthesis of 2-chloro-N-hydroxybenzimidamide involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The chlorination step is particularly critical, as it introduces the reactive chloro group that can be further functionalized. The hydroxyl group is typically incorporated during later stages of synthesis to ensure regioselectivity and minimize unwanted side reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzimidazole core efficiently.

From a computational chemistry perspective, 2-chloro-N-hydroxybenzimidamide has been subjected to molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how the chloro and hydroxyl groups influence binding affinity and specificity. For example, computational simulations have revealed that the hydroxyl group can form hydrogen bonds with key residues in protein active sites, enhancing binding stability. Such findings are crucial for guiding experimental efforts aimed at optimizing drug-like properties.

The pharmaceutical industry has taken note of the potential of 2-chloro-N-hydroxybenzimidamide and related derivatives. Several academic groups and biotechnology companies have initiated programs to explore its applications in drug development. Preclinical studies have demonstrated promising results in models of inflammation and cancer, suggesting that this compound may have therapeutic value. While further research is needed to fully evaluate its safety and efficacy, these early findings are encouraging for future clinical development.

Moreover, the versatility of 2-chloro-N-hydroxybenzimidamide extends beyond traditional pharmaceutical applications. It has been explored as a building block for materials science applications, where its ability to form stable complexes with other molecules makes it useful in designing novel polymers and supramolecular assemblies. This interdisciplinary approach underscores the broad utility of this compound and highlights its importance in both academia and industry.

In conclusion,2-chloro-N-hydroxybenzimidamide (CAS No. 951442-84-5) represents a fascinating molecule with significant potential in pharmaceutical chemistry and beyond. Its unique structural features enable diverse applications in drug discovery, material science, and other fields requiring advanced molecular design. As research continues to uncover new aspects of this compound's properties and applications,2-chloro-N-hydroxybenzimidamide is poised to play an increasingly important role in addressing global health challenges.